4-(Trifluoromethoxy)benzyl methyl sulfide

• IUPAC Name: 1-(methylsulfanylmethyl)-4-(trifluoromethoxy)benzene
• InChI: InChI=1S/C9H9F3OS/c1-14-6-7-2-4-8(5-3-7)13-9(10,11)12/h2-5H,6H2,1H3
• InChI Key: KELSCHGYJIWPAG-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=CC=C(C=C1)OC(F)(F)F
• Molecular Formula: C9H9F3OS
• Molecular Weight: 222.23 g/mol

Description

4-(Trifluoromethoxy)benzyl methyl sulfide (TFMBS) is an organosulfur compound that has been studied in recent years due to its potential applications in the pharmaceutical and agrochemical industries. TFMBS is a novel chemical compound that can be used as a starting material in the synthesis of a variety of compounds with biological activities.

Mechanism of Action

4-(Trifluoromethoxy)benzyl methyl sulfide has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the transmission of nerve signals in the body. It is thought to act by binding to the active site of the enzyme and blocking its activity. In addition, it has been demonstrated to be effective in controlling insect pests by inhibiting the activity of their nicotinic acetylcholine receptors.
Biochemical and Physiological Effects
4-(Trifluoromethoxy)benzyl methyl sulfide has been shown to have a variety of biochemical and physiological effects. In particular, it has been demonstrated to induce apoptosis in cancer cells, to reduce inflammation, and to inhibit the growth of bacteria. It has also been shown to have anti-tumor and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(Trifluoromethoxy)benzyl methyl sulfide in laboratory experiments include its low cost, its low toxicity, and its high solubility in organic solvents. However, there are some limitations to its use, such as its instability in aqueous solutions and its low activity against some enzymes.

Future Directions

4-(Trifluoromethoxy)benzyl methyl sulfide has a wide range of potential applications in the pharmaceutical and agrochemical industries. In the future, it could be used to develop new insecticides and drugs to treat a variety of diseases. Additionally, it could be used in the synthesis of novel compounds with biological activities. Finally, further research is needed to explore its potential use as an anti-tumor and anti-inflammatory agent.

Synthesis Methods

4-(Trifluoromethoxy)benzyl methyl sulfide can be synthesized from 4-trifluoromethoxybenzaldehyde and methyl thiocyanate in the presence of a base catalyst, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an aqueous medium at the temperature of 80 °C for two hours. The product is then isolated by extraction with ethyl acetate and purified by column chromatography.

Scientific Research Applications

4-(Trifluoromethoxy)benzyl methyl sulfide has been studied for its potential applications in the pharmaceutical and agrochemical industries. In particular, it has been investigated for its ability to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the transmission of nerve signals in the body. It has also been studied for its potential use as an insecticide, as it has been demonstrated to be effective in controlling insect pests.